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Compound of Interest

Compound Name: 3-(Methylamino)propan-1-ol

Cat. No.: B125474

In-Depth Technical Guide: 3-
(Methylamino)propan-1-ol

This guide provides a detailed overview of the fundamental physicochemical properties of 3-
(Methylamino)propan-1-ol, a key intermediate in various chemical syntheses. The information
is tailored for researchers, scientists, and professionals engaged in drug development and
chemical manufacturing.

Physicochemical Properties

The molecular formula and molecular weight are critical identifiers for any chemical compound,
forming the basis for stoichiometric calculations and analytical characterizations.

Property Value

Molecular Formula CAH1INO[1][2]I3]

Molecular Weight 89.14 g/mol [2][3]

IUPAC Name 3-(methylamino)propan-1-ol[3]
CAS Number 42055-15-2

Structural and Chemical Identifiers
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For unambiguous identification and use in computational chemistry, the following identifiers are

provided.
Identifier Type Identifier
SMILES CNCCCO
InChl Key KRGXWTOLFOPIKV-UHFFFAOY SA-N[1]

Logical Relationship of Properties

The relationship between the molecular formula and the molecular weight is fundamental. The
molecular weight is derived from the sum of the atomic weights of the constituent atoms as

given by the molecular formula.
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Caption: Relationship between chemical identifiers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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